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Compound of Interest

Compound Name: Adenine-15N5

Cat. No.: B12378610 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Adenine-15N5, a non-radioactive, stable isotopically labeled compound. The procedures are

designed for researchers, scientists, and drug development professionals to ensure safe

handling and regulatory compliance.

Immediate Safety and Handling Protocols
The primary principle for disposing of Adenine-15N5 is that the disposal method is determined

by the chemical properties of adenine, not the stable isotopic 15N label.[1] Since Nitrogen-15 is

a stable, non-radioactive isotope, no special precautions for radioactivity are necessary.[1][2][3]

However, adenine itself is classified as a hazardous chemical.

Key Hazards of Adenine:

Toxicity: Toxic if swallowed.[4]

Irritation: May cause skin, eye, and respiratory irritation.

Combustibility: The compound is combustible, and fine dust dispersed in air may create an

explosion hazard.

Environmental Hazard: Toxic to aquatic life.

Personal Protective Equipment (PPE): Before beginning any disposal-related activities, ensure

the following PPE is used:
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Eye Protection: Chemical safety glasses or goggles.

Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene).

Body Protection: A fully fastened lab coat to protect skin and clothing.

Respiratory Protection: When handling the powder form, work in a certified chemical fume

hood to minimize inhalation exposure and avoid dust formation.

Step-by-Step Disposal Procedure
Adenine-15N5 must be disposed of as hazardous chemical waste. Do not dispose of it down

the drain or in regular trash.

Waste Characterization and Segregation:

Identify the waste as "Adenine-15N5."

Keep this waste stream separate from other laboratory wastes to prevent unintended

chemical reactions. Do not mix with other waste.

Containerization:

Transfer the Adenine-15N5 waste (solid or in solution) into a designated, compatible

hazardous waste container with a secure, sealable lid.

Ensure the container is in good condition, free from leaks or cracks.

Leave at least one inch of headroom in the container to allow for expansion.

Labeling:

Clearly label the container with the words "Hazardous Waste".

Specify the full chemical name, "Adenine-15N5", and list all constituents and their

approximate percentages. Do not use abbreviations or chemical formulas.

The label must be legible and firmly attached to the container.
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Storage:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area within the laboratory.

Segregate the container from incompatible materials, such as strong oxidizing agents.

Final Disposal:

Arrange for waste pickup through your institution's Environmental Health & Safety (EHS)

department or a licensed professional waste disposal service.

Follow all local, regional, and national regulations for hazardous waste disposal. Common

disposal methods for this type of waste include incineration in a chemical incinerator

equipped with an afterburner and scrubber.

Contaminated Materials:

Any materials grossly contaminated with Adenine-15N5, such as gloves, weigh boats, or

pipette tips, must be disposed of as hazardous waste following the same procedures.

Contaminated packaging should be handled in the same way as the substance itself.

Data Presentation: Chemical and Toxicological
Properties
The following table summarizes key quantitative data for adenine, which dictates the disposal

requirements for Adenine-15N5.
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Property Value Source(s)

Physical State Solid, powder, crystalline

Molecular Formula C₅H₅N₅

Molecular Weight 135.13 g/mol

Decomposition Temperature >360 °C at 1,013 hPa

Solubility in Water 1030 mg/L (at 25 °C)

Acute Toxicity (Oral) LD50 Oral - Rat - 227 mg/kg

Biodegradation

The substance is readily

biodegradable (Oxygen

depletion 99% in 28d)

Note: Despite being biodegradable, its acute toxicity and environmental hazards necessitate

disposal as hazardous waste.

Experimental Protocols
No specific laboratory-scale experimental protocols for the chemical neutralization or

decomposition of Adenine-15N5 for disposal purposes are available in the provided safety

literature. The standard and required procedure is not to treat the chemical in the lab but to

dispose of it as hazardous waste via a licensed service. The recommended industrial disposal

method is high-temperature incineration.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Adenine-15N5 waste in a laboratory setting.
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1. Waste Generation & Assessment

2. Disposal Path Determination

3. Procedural Steps

Adenine-15N5 Waste Generated
(Solid, liquid, or contaminated labware)

Assess Hazards:
- Chemical (Adenine): Toxic, Irritant

- Isotopic (15N): Stable, Non-Radioactive

Is waste radioactive?

Is chemical hazardous?

No

Follow Radioactive Waste Protocol
(Not Applicable for 15N)

Yes

Dispose as Hazardous
Chemical Waste

Yes

Dispose as Non-Hazardous Waste
(Not Applicable for Adenine)

No

Select Compatible,
Sealable Container

Label Container:
'Hazardous Waste'
+ Chemical Name
+ Constituents & %

Store in Designated
Satellite Accumulation Area

Contact EHS for Pickup by
Licensed Disposal Service

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Adenine-15N5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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